Cas no 2095495-19-3 (tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2095495-19-3
• MF: C₁₆H₂₈BNO₄
• MW: 309.208825111389
• MDL: MFCD31556362
• CID: 5212919
• PubChem ID: 135396669
• Update Time: 2026-03-06

tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• TERT-BUTYL 1 -(4,4,5,5-TETRAMETHYL-l ,3,2-DIOXABOROLAN-2-YL)-3- AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• 2095495-19-3
• PS-19557
• tert-butyl 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• MFCD31556362
• tert-Butyl1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• t-Butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• EN300-7472851
• CS-0091530

• MDL： MFCD31556362
• Inchi： 1S/C16H28BNO4/c1-13(2,3)20-12(19)18-9-11-8-16(11,10-18)17-21-14(4,5)15(6,7)22-17/h11H,8-10H2,1-7H3
• InChI Key： XJMLPJYQVGTEDM-UHFFFAOYSA-N
• SMILES： C12(B3OC(C)(C)C(C)(C)O3)C(C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 309.2111385g/mol
• Monoisotopic Mass: 309.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

The compound tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, with CAS No. 2095495-19-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique bicyclic structure and the presence of a boron-containing moiety, which contributes to its versatile reactivity and potential applications in various chemical transformations.

The core structure of this compound consists of a 3-azabicyclo[3.1.0]hexane framework, which is a bicyclic amine system with a six-membered ring fused to a three-membered ring containing a nitrogen atom. This bicyclic system is known for its rigidity and stability, making it an ideal scaffold for various chemical modifications. The substituents attached to this framework further enhance its functional properties.

One of the key features of this compound is the presence of a tert-butyl group attached to the bicyclic system. The tert-butyl group is a bulky alkyl substituent that can influence the steric environment around the molecule, potentially affecting its reactivity in various chemical reactions. Additionally, the molecule incorporates a dioxaborolane ring system at the 2-position of the bicyclic structure. This dioxaborolane moiety is a five-membered ring containing two oxygen atoms and one boron atom, which imparts unique electronic and structural properties to the compound.

The combination of these structural elements makes this compound particularly interesting for researchers exploring new synthetic methodologies and material designs. Recent studies have highlighted its potential as a versatile building block in organic synthesis due to its ability to undergo various functional group transformations while maintaining the integrity of its bicyclic framework.

In terms of applications, this compound has shown promise in the development of advanced materials with tailored properties. For instance, its rigid bicyclic structure and functional substituents make it a candidate for use in creating high-performance polymers or as a precursor for bioactive molecules with specific pharmacological activities.

Moreover, the presence of boron in the dioxaborolane moiety opens up possibilities for utilization in boron-based materials science. Boron-containing compounds are known for their unique electronic properties and have found applications in areas such as semiconductors and energy storage devices.

Recent research has also focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Various methods have been explored to construct the bicyclic framework efficiently while maintaining high yields and purity levels.

In conclusion, tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a significant advancement in organic chemistry due to its unique structural features and versatile reactivity. Its potential applications span across multiple disciplines, making it an important compound for future research and development efforts.